Cas no 1368338-34-4 (2-Bromo-4,5,6,7-tetrahydrothiazolo4,5-cpyridine)

2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine is a heterocyclic compound featuring a fused thiazole and tetrahydropyridine ring system, with a bromine substituent enhancing its reactivity. This intermediate is valuable in organic synthesis, particularly in the construction of complex pharmacophores and ligands for medicinal chemistry applications. The bromine atom facilitates further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. Its rigid bicyclic framework contributes to stereochemical control in synthetic pathways. The compound is typically handled under inert conditions due to its sensitivity. Suitable for research-scale applications, it serves as a versatile building block in the development of bioactive molecules and materials science.

2-Bromo-4,5,6,7-tetrahydrothiazolo4,5-cpyridine structure

1368338-34-4 structure

Product Name:2-Bromo-4,5,6,7-tetrahydrothiazolo4,5-cpyridine

CAS No:1368338-34-4

MF:C₆H₇BrN₂S

MW:219.102178812027

MDL:MFCD22036527

CID:4697419

Update Time:2025-05-20

2-Bromo-4,5,6,7-tetrahydrothiazolo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

- 2-bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine
- 2-Bromo-4,5,6,7-tetrahydrothiazolo4,5-cpyridine
- MDL： MFCD22036527
- Inchi： 1S/C6H7BrN2S/c7-6-9-4-3-8-2-1-5(4)10-6/h8H,1-3H2
- InChI Key： ZZVBVXMFILNMNO-UHFFFAOYSA-N
- SMILES： BrC1=NC2CNCCC=2S1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 133
Topological Polar Surface Area: 53.2

2-Bromo-4,5,6,7-tetrahydrothiazolo4,5-cpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR300257-100mg	2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine	1368338-34-4	95%	100mg	£297.00	2023-09-02
Apollo Scientific	OR300257-250mg	2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine	1368338-34-4	95%	250mg	£594.00	2023-09-02
Matrix Scientific	190073-250mg	2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine	1368338-34-4		250mg	$750.00	2023-09-07
Matrix Scientific	190073-500mg	2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine	1368338-34-4		500mg	$1200.00	2023-09-07
Matrix Scientific	190073-1g	2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine	1368338-34-4		1g	$2250.00	2023-09-07
TRC	B188480-50mg	2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine	1368338-34-4		50mg	$ 700.00	2022-06-07
TRC	B188480-100mg	2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine	1368338-34-4		100mg	$ 1160.00	2022-06-07
TRC	B188480-250mg	2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine	1368338-34-4		250mg	$ 2320.00	2022-06-07

2-Bromo-4,5,6,7-tetrahydrothiazolo4,5-cpyridine Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
5. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625

Related Categories

Additional information on 2-Bromo-4,5,6,7-tetrahydrothiazolo4,5-cpyridine

Introduction to 2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine (CAS No. 1368338-34-4)

2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine (CAS No. 1368338-34-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolopyridines and has garnered attention due to its unique structural features and biological activities. The presence of a bromine atom and a tetrahydrothiazolo[4,5-c]pyridine core makes it an attractive scaffold for the development of novel therapeutic agents.

The chemical structure of 2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine consists of a thiazole ring fused with a pyridine ring, forming a heterocyclic system. The bromine substituent at the 2-position adds to the compound's reactivity and versatility in synthetic transformations. This structural diversity allows for the exploration of various functional groups and derivatives, which can be tailored to target specific biological pathways or receptors.

Recent studies have highlighted the potential of 2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives have been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine has also been investigated for its antiviral properties. A study published in Antiviral Research demonstrated that certain derivatives of this compound exhibit activity against RNA viruses such as influenza and hepatitis C virus (HCV). The mechanism of action involves interference with viral replication processes, suggesting potential applications in antiviral therapy.

The pharmacokinetic properties of 2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further drug development. Moreover, its ability to cross the blood-brain barrier (BBB) has opened up possibilities for its use in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine-based drugs in various therapeutic areas. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings underscore the potential of this compound as a lead molecule for drug discovery and development.

In conclusion, 2-Bromo-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine (CAS No. 1368338-34-4) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique chemical structure and versatile reactivity make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research and clinical trials are expected to further elucidate its potential applications in medicine.